Cas no 1004193-93-4 (1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-one)

1-(1-Ethyl-1H-pyrazol-3-yl)ethan-1-one is a pyrazole-derived ketone compound with potential applications in pharmaceutical and agrochemical synthesis. Its structure features an ethyl-substituted pyrazole ring linked to an acetyl group, offering versatility as a building block for heterocyclic chemistry. The compound exhibits moderate stability under standard conditions, making it suitable for further functionalization or derivatization. Its electron-rich pyrazole core enables participation in various coupling reactions, while the ketone moiety provides a reactive site for nucleophilic additions or reductions. The ethyl group enhances lipophilicity, which may be advantageous in designing bioactive molecules. This compound is typically handled under inert conditions to preserve its reactivity for downstream synthetic applications.

1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-one structure

1004193-93-4 structure

Product Name:1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-one

CAS No:1004193-93-4

MF:C₇H₁₀N₂O

MW:138.167101383209

MDL:MFCD04968782

CID:2857096

PubChem ID:7017415

Update Time:2025-11-02

1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- AKOS B017803
- ART-CHEM-BB B017803
- 1-(1-ETHYL-1H-PYRAZOL-3-YL)-ETHANONE
- 1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-one
- DB-200762
- G75810
- SCHEMBL14139047
- STK312380
- DB-017002
- 1-(1-ethylpyrazol-3-yl)ethanone
- 1004193-93-4
- CS-0240608
- AKOS000307588
- MFCD04968782
- DTXSID701292544
- EN300-229281
- BBL038658
- MDL： MFCD04968782
- Inchi： 1S/C7H10N2O/c1-3-9-5-4-7(8-9)6(2)10/h4-5H,3H2,1-2H3
- InChI Key： UZGPIUGGVSKCAM-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CN(CC)N=1

Computed Properties

Exact Mass: 138.079312947g/mol
Monoisotopic Mass: 138.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 34.9Å²

1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	031546-1g	1-(1-Ethyl-1H-pyrazol-3-yl)-ethanone	1004193-93-4		1g	￡468.00	2022-03-01
Fluorochem	031546-5g	1-(1-Ethyl-1H-pyrazol-3-yl)-ethanone	1004193-93-4		5g	￡1182.00	2022-03-01
Chemenu	CM483255-1g	1-(1-Ethyl-1H-pyrazol-3-yl)ethanone	1004193-93-4	97%	1g	$603	2022-06-14
Enamine	EN300-229281-0.05g	1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-one	1004193-93-4	95%	0.05g	$149.0	2024-06-20
Enamine	EN300-229281-0.1g	1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-one	1004193-93-4	95%	0.1g	$221.0	2024-06-20
Enamine	EN300-229281-0.25g	1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-one	1004193-93-4	95%	0.25g	$315.0	2024-06-20
Enamine	EN300-229281-0.5g	1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-one	1004193-93-4	95%	0.5g	$501.0	2024-06-20
Enamine	EN300-229281-1.0g	1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-one	1004193-93-4	95%	1.0g	$642.0	2024-06-20
Enamine	EN300-229281-2.5g	1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-one	1004193-93-4	95%	2.5g	$1260.0	2024-06-20
Enamine	EN300-229281-5.0g	1-(1-ethyl-1H-pyrazol-3-yl)ethan-1-one	1004193-93-4	95%	5.0g	$1862.0	2024-06-20

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4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

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